Cas no 876918-40-0 (5-Bromo-3-fluoro-2-hydroxybenzonitrile)

5-Bromo-3-fluoro-2-hydroxybenzonitrile structure
876918-40-0 structure
Product Name:5-Bromo-3-fluoro-2-hydroxybenzonitrile
CAS No:876918-40-0
MF:C7H3BrFNO
MW:216.007224321365
CID:844459
PubChem ID:58076937
Update Time:2025-04-19

5-Bromo-3-fluoro-2-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-3-fluoro-2-hydroxybenzonitrile
    • Benzonitrile, 5-bromo-3-fluoro-2-hydroxy-
    • SCHEMBL505061
    • CS-0330722
    • 876918-40-0
    • DS-5695
    • DTXSID60728753
    • A904651
    • FWBWMUKWNHRVEE-UHFFFAOYSA-N
    • AKOS016013356
    • BKB91840
    • DB-368492
    • G62158
    • MDL: MFCD24038783
    • Inchi: 1S/C7H3BrFNO/c8-5-1-4(3-10)7(11)6(9)2-5/h1-2,11H
    • InChI Key: FWBWMUKWNHRVEE-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=C(C#N)C=1)O)F

Computed Properties

  • Exact Mass: 214.93820g/mol
  • Monoisotopic Mass: 214.93820g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 44Ų

5-Bromo-3-fluoro-2-hydroxybenzonitrile Pricemore >>

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